2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)methyl-(4-chlorophenyl)sulfonylamino]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C18H20BrClN2O4S/c1-26-11-10-21-18(23)13-22(12-14-2-4-15(19)5-3-14)27(24,25)17-8-6-16(20)7-9-17/h2-9H,10-13H2,1H3,(H,21,23)
• InChI Key: HETAMHTXTZKTRY-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN(CC1=CC=C(C=C1)Br)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H20BrClN2O4S
• Molecular Weight: 475.8 g/mol

Description

2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide, also known as BBA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. BBA belongs to the sulfonamide class of compounds and has been studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide involves the inhibition of specific enzymes and signaling pathways that are involved in various cellular processes. 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has been shown to inhibit the activity of protein kinases, which play a crucial role in cell signaling and regulation. 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide also inhibits the activity of histone deacetylases, which are involved in the regulation of gene expression. By targeting these enzymes and pathways, 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide can modulate various cellular processes and lead to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, modulation of gene expression, and alteration of cellular signaling pathways. 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has several advantages for use in laboratory experiments, including its high potency and selectivity, as well as its ability to modulate specific cellular processes. However, 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide. One area of interest is the development of new derivatives of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide with improved pharmacological properties. Another area of interest is the study of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide in combination with other drugs or therapies, to determine its potential synergistic effects. Additionally, further research is needed to elucidate the precise mechanism of action of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide and its potential applications in various fields.

Synthesis Methods

2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide can be synthesized using a multistep process that involves the reaction of 4-chlorobenzene sulfonamide with 4-bromobenzyl chloride, followed by the reaction of the resulting intermediate with 2-methoxyethylamine and acetic anhydride. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In drug discovery, 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has been used as a lead compound for the development of new drugs with improved efficacy and safety. In neuroscience, 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-(2-methoxyethyl)acetamide has been studied for its potential role in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.